5,7-dimethyl-3-(methylsulfinyl)isothiazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione

• Molecular Formula: C8H9N3O3S2
• Molecular Weight: 259.3 g/mol
• IUPAC Name: 5,7-dimethyl-3-methylsulfinyl-[1,2]thiazolo[3,4-d]pyrimidine-4,6-dione
• InChI: InChI=1S/C8H9N3O3S2/c1-10-5-4(6(12)11(2)8(10)13)7(15-9-5)16(3)14/h1-3H3
• InChI Key: LKOAMSCNATZTLZ-UHFFFAOYSA-N
• SMILES: CN1C2=NSC(=C2C(=O)N(C1=O)C)S(=O)C

Description

5,7-dimethyl-3-(methylsulfinyl)isothiazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione is a heterocyclic compound that has shown promising results in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 5,7-dimethyl-3-(methylsulfinyl)isothiazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It has also been shown to have antioxidant and neuroprotective effects.
Biochemical and Physiological Effects
Studies have shown that 5,7-dimethyl-3-(methylsulfinyl)isothiazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione can have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and have antioxidant and neuroprotective effects. However, further studies are needed to fully understand the effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 5,7-dimethyl-3-(methylsulfinyl)isothiazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione in lab experiments is its potential as an anti-cancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising compound for cancer research. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully understand its effects.

Future Directions

There are several future directions for the study of 5,7-dimethyl-3-(methylsulfinyl)isothiazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione. One direction is to further study its mechanism of action to fully understand its effects. Another direction is to study its potential as an anti-inflammatory agent and as a treatment for Alzheimer's disease. Additionally, further research is needed to determine the optimal dosage and administration method for this compound.
Conclusion
In conclusion, 5,7-dimethyl-3-(methylsulfinyl)isothiazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione is a promising compound for scientific research. It has been synthesized using various methods and has been studied for its potential use as an anti-cancer agent, anti-inflammatory agent, and treatment for Alzheimer's disease. However, further studies are needed to fully understand its mechanism of action and effects.

Synthesis Methods

The synthesis of 5,7-dimethyl-3-(methylsulfinyl)isothiazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione has been achieved using different methods. One of the methods involves the reaction of 4,6-dichloro-5H-isothiazolo[3,4-d]pyrimidine with methylthioacetaldehyde dimethyl acetal in the presence of a base. Another method involves the reaction of 4,6-dichloro-5H-isothiazolo[3,4-d]pyrimidine with dimethyl sulfoxide and methylthioacetaldehyde dimethyl acetal in the presence of a base. The yield of the compound varies depending on the method used.

Scientific Research Applications

5,7-dimethyl-3-(methylsulfinyl)isothiazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione has been studied for its potential use in various scientific research applications. One of the most promising applications is its use as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential use as an anti-inflammatory agent and as a treatment for Alzheimer's disease.